Cas no 2172602-97-8 (5-cyclobutyl-1-(4-methoxybutyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclobutyl-1-(4-methoxybutyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172602-97-8
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5952629
• PubChem ID: 165877092
• Update Time: 2025-05-21

5-cyclobutyl-1-(4-methoxybutyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(4-methoxybutyl)-1H-1,2,3-triazole-4-carboxamide
• 2172602-97-8
• EN300-1594135

• Inchi： 1S/C12H20N4O2/c1-18-8-3-2-7-16-11(9-5-4-6-9)10(12(13)17)14-15-16/h9H,2-8H2,1H3,(H2,13,17)
• InChI Key： WHMBAIQKZNJOMG-UHFFFAOYSA-N
• SMILES： O(C)CCCCN1C(=C(C(N)=O)N=N1)C1CCC1

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83Ų

Additional information on 5-cyclobutyl-1-(4-methoxybutyl)-1H-1,2,3-triazole-4-carboxamide

5-Cyclobutyl-1-(4-methoxybutyl)-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

5-Cyclobutyl-1-(4-methoxybutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172602-97-8) is a specialized chemical compound that has garnered significant attention in the pharmaceutical and biochemical research communities. This compound, characterized by its unique triazole-carboxamide structure, is increasingly being explored for its potential applications in drug discovery and medicinal chemistry. Its molecular formula and structural features make it a promising candidate for various therapeutic and research purposes.

The compound's cyclobutyl and methoxybutyl substituents contribute to its distinct chemical properties, including solubility, stability, and reactivity. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of the 1,2,3-triazole ring, which is known for its versatility in forming hydrogen bonds and interacting with biological targets. This makes 5-cyclobutyl-1-(4-methoxybutyl)-1H-1,2,3-triazole-4-carboxamide a valuable tool in the development of novel pharmaceuticals.

In recent years, the demand for triazole-based compounds has surged, driven by their applications in antimicrobial, anticancer, and anti-inflammatory therapies. The 5-cyclobutyl-1-(4-methoxybutyl)-1H-1,2,3-triazole-4-carboxamide is no exception, with preliminary studies suggesting its potential in modulating enzyme activity and receptor interactions. Its carboxamide moiety further enhances its ability to engage in specific molecular interactions, making it a focal point in structure-activity relationship (SAR) studies.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, often leveraging click chemistry methodologies to construct the 1,2,3-triazole core. This approach not only ensures high yield and purity but also aligns with the growing trend of green chemistry practices, which prioritize efficiency and environmental sustainability. The 4-methoxybutyl side chain adds to the compound's lipophilicity, a critical factor in its pharmacokinetic profile.

The pharmaceutical industry is particularly keen on exploring 5-cyclobutyl-1-(4-methoxybutyl)-1H-1,2,3-triazole-4-carboxamide for its potential in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier (BBB) is under investigation, with early findings indicating promising results. Additionally, its neuroprotective and neuroregenerative properties are being studied in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Beyond its therapeutic potential, 5-cyclobutyl-1-(4-methoxybutyl)-1H-1,2,3-triazole-4-carboxamide is also being evaluated for its role in agricultural chemistry. Its structural motifs are being tested for their efficacy in pest control and plant growth regulation, offering a new avenue for sustainable agriculture. The compound's stability under various environmental conditions makes it a viable candidate for field applications.

In the realm of material science, the triazole-carboxamide framework is being explored for its potential in designing smart materials and polymers. Its ability to form stable complexes with metals and other organic molecules opens up possibilities for catalysis and sensor development. Researchers are also investigating its use in photodynamic therapy (PDT), where its light-sensitive properties could be harnessed for targeted treatments.

The market for 5-cyclobutyl-1-(4-methoxybutyl)-1H-1,2,3-triazole-4-carboxamide is expected to grow steadily, driven by its diverse applications and the increasing demand for high-value specialty chemicals. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the needs of academic and industrial researchers. Its CAS number 2172602-97-8 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

For researchers and professionals seeking detailed information on 5-cyclobutyl-1-(4-methoxybutyl)-1H-1,2,3-triazole-4-carboxamide, it is essential to consult reliable databases and peer-reviewed literature. The compound's safety data sheets (SDS) and analytical certificates provide critical insights into its handling, storage, and usage guidelines. As with any chemical, adherence to good laboratory practices (GLP) is paramount to ensure safe and effective experimentation.

In conclusion, 5-cyclobutyl-1-(4-methoxybutyl)-1H-1,2,3-triazole-4-carboxamide represents a fascinating area of research with broad implications across multiple disciplines. Its unique chemical structure and versatile applications make it a compound of significant interest in drug discovery, agriculture, and material science. As scientific understanding of this molecule deepens, its potential to address some of the most pressing challenges in these fields becomes increasingly apparent.